Cas no 139332-66-4 (4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole)
4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Nitro-7-(piperazin-1-yl)benzo[c][1,2,5]oxadiazole
- 4-Nitro-7-(1-piperazinyl)-2,1,3-benzoxadiazole
- 4-Nitro-7-piperazinobenzofurazan
- (4-Nitro-7-piperazino-2,1,3-benzoxadiazole)
- 4-nitro-7-piperazin-1-yl-2,1,3-benzoxadiazole
- 4-Nitro-7-piperazino-2,1,3-benzoxadiazole
- NBD-PZ
- NBD-PZ (4-Nitro-7-piperazino-2,1,3-benzoxadiazole)
- 4-Nitro-7-piperazino benzofurazan
- TRA0002395
- SEL14354620
- AX8018238
- ST24043943
- A
- A5554
- NSC-796323
- 4-Nitro-7-piperazinobenzofurazan, for HPLC derivatization, >=99.0%
- AKOS005888302
- CHEMBL551285
- SCHEMBL2864894
- FT-0701634
- DTXSID20442160
- TQP0982
- AS-68764
- MFCD00191507
- NSC796323
- 4-Methyl-3-phenyl-2-(pyridin-3-yl)pentanenitrile
- J-100218
- A807523
- 4-nitro-7-(piperazin-1-yl)-2,1,3-benzoxadiazole
- 4-NITRO-7-PIPERAZINO-2,1,3-BENZOXADIAZOLE, NBD-PZ, FOR HPLC LABELING
- D95936
- 139332-66-4
- HY-D0136
- MVLWYDGJBGPXOL-UHFFFAOYSA-N
- CS-0010046
- 4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole
-
- MDL: MFCD00191507
- Inchi: 1S/C10H11N5O3/c16-15(17)8-2-1-7(9-10(8)13-18-12-9)14-5-3-11-4-6-14/h1-2,11H,3-6H2
- InChI Key: MVLWYDGJBGPXOL-UHFFFAOYSA-N
- SMILES: O1N=C2C(=CC=C(C2=N1)N1CCNCC1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 249.08600
- Monoisotopic Mass: 249.08618923g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.5
- Topological Polar Surface Area: 100
Experimental Properties
- Color/Form: Red powder
- Density: 1.4410
- Melting Point: 208-212 ºC
- Boiling Point: 475.7±55.0 °C at 760 mmHg
- Flash Point: 241.5±31.5 °C
- Refractive Index: 1.645
- PSA: 100.01000
- LogP: 1.45760
- Solubility: Not determined
- Sensitiveness: Sensitive to light
4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H302,H315,H319,H335
- Warning Statement: P261,P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22-36/37/38
- Safety Instruction: S26
-
Hazardous Material Identification:
- Safety Term:S26
- Risk Phrases:R22; R36/37/38
- Storage Condition:常温, 避光,干燥
4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM132188-1g |
4-nitro-7-(piperazin-1-yl)benzo[c][1,2,5]oxadiazole |
139332-66-4 | 95% | 1g |
$356 | 2021-08-05 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | XN7855-100mg |
4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole |
139332-66-4 | ≥99% | 100mg |
¥850元 | 2023-09-15 | |
| TRC | N900843-1mg |
4-Nitro-7-(piperazin-1-yl)benzo[c][1,2,5]oxadiazole |
139332-66-4 | 1mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N900843-2mg |
4-Nitro-7-(piperazin-1-yl)benzo[c][1,2,5]oxadiazole |
139332-66-4 | 2mg |
$ 65.00 | 2022-06-03 | ||
| TRC | N900843-10mg |
4-Nitro-7-(piperazin-1-yl)benzo[c][1,2,5]oxadiazole |
139332-66-4 | 10mg |
$ 80.00 | 2022-06-03 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | A5554-100MG |
NBD-PZ (=4-Nitro-7-piperazino-2,1,3-benzoxadiazole) [for HPLC Labeling] |
139332-66-4 | >98.0%(T)(HPLC) | 100mg |
¥880.00 | 2024-04-17 | |
| abcr | AB170960-200 mg |
4-Nitro-7-piperazino-2,1,3-benzoxadiazole, NBD-PZ, for HPLC labeling; . |
139332-66-4 | 200 mg |
€178.20 | 2023-07-20 | ||
| abcr | AB170960-1 g |
4-Nitro-7-piperazino-2,1,3-benzoxadiazole, NBD-PZ, for HPLC labeling; . |
139332-66-4 | 1 g |
€638.00 | 2023-07-20 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N40730-100mg |
4-Nitro-7-piperazino benzofurazan |
139332-66-4 | 98% | 100mg |
¥1748.0 | 2022-04-27 | |
| Chemenu | CM132188-250mg |
4-nitro-7-(piperazin-1-yl)benzo[c][1,2,5]oxadiazole |
139332-66-4 | 95% | 250mg |
$*** | 2023-03-31 |
4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole Suppliers
4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole Related Literature
-
Barbara Schininà,Andrea Martorana,Nicola Antonio Colabufo,Marialessandra Contino,Mauro Niso,Maria Grazia Perrone,Guido De Guidi,Alfio Catalfo,Giancarlo Rappazzo,Elisa Zuccarello,Orazio Prezzavento,Emanuele Amata,Antonio Rescifina,Agostino Marrazzo RSC Adv. 2015 5 47108
-
Heiko Hayen,Nicole Jachmann,Martin Vogel,Uwe Karst Analyst 2003 128 1365
-
Takuma Ohtawa,Makoto Tsunoda Anal. Methods 2023 15 2833
-
4. Detection techniques for air-borne isocyanates based on fluorescent derivatizing agentsS. Selvakumar,Subbaraj Karunakaran,V. Siva Rama Krishna Environ. Sci.: Atmos. 2022 2 1249
-
Yicheng Zhu,Janina-Miriam Noy,Andrew B. Lowe,Peter J. Roth Polym. Chem. 2015 6 5705
Additional information on 4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole
Comprehensive Overview of 4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole (CAS No. 139332-66-4)
The compound 4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole (CAS No. 139332-66-4) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry, materials science, and biochemical research. Known for its unique structural features, this compound belongs to the benzoxadiazole family, which is renowned for its diverse applications in fluorescence labeling, molecular probes, and pharmaceutical intermediates. The presence of both a nitro group and a piperazine moiety in its structure enhances its reactivity and functionality, making it a valuable tool for researchers.
In recent years, the demand for 4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole has surged due to its potential applications in bioconjugation and fluorescence imaging. Researchers are particularly interested in its ability to act as a fluorogenic probe, enabling real-time monitoring of biological processes. This aligns with the growing trend in precision medicine and diagnostic technologies, where accurate and sensitive detection methods are paramount. The compound's photostability and solubility in aqueous solutions further contribute to its utility in live-cell imaging and high-throughput screening assays.
From a synthetic chemistry perspective, 4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole serves as a versatile intermediate for the development of more complex molecules. Its nitro group can be readily reduced to an amine, opening pathways for further functionalization. This property is particularly valuable in the design of drug candidates and biomaterials, where modular synthesis is often required. The compound's compatibility with click chemistry and other bioorthogonal reactions has also been explored, making it a favorite among chemists working on targeted drug delivery systems.
The benzoxadiazole core of this compound is known for its electron-withdrawing characteristics, which influence its electronic properties and photophysical behavior. This has led to investigations into its use in organic electronics, such as OLEDs (organic light-emitting diodes) and sensors. With the rise of green chemistry and sustainable materials, researchers are also examining eco-friendly synthesis routes for 4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole to minimize environmental impact.
In the context of biomedical research, this compound has shown promise in enzyme inhibition studies and receptor binding assays. Its ability to interact with biological targets has sparked interest in its potential as a therapeutic agent or diagnostic tool. For instance, its fluorescence properties make it suitable for in vivo and in vitro imaging, addressing the need for non-invasive diagnostic methods. These applications are particularly relevant in the era of personalized healthcare, where tailored solutions are increasingly sought after.
As the scientific community continues to explore the capabilities of 4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole, its role in emerging technologies is expected to expand. Whether in drug discovery, material science, or biotechnology, this compound exemplifies the intersection of chemistry and innovation. Its multifaceted nature ensures that it will remain a subject of interest for years to come, driving advancements across multiple disciplines.
139332-66-4 (4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole) Related Products
- 374730-75-3(4-Nitro-7-(1-piperazinyl)-2,1,3-benzoxadiazole Hydrochloride)
- 74400-48-9(2,1,3-Benzoxadiazol-4-amine, 7-nitro-N,N-dipropyl-)
- 61785-76-0(2,1,3-Benzoxadiazole, 4,4'-(1,4-piperazinediyl)bis[7-nitro-)
- 61785-75-9( )
- 74400-49-0(N,N-Dibutyl-7-nitro-4-benzofurazanamine)
- 101237-14-3(2,1,3-Benzoxadiazol-4-amine, N-ethyl-7-nitro-)
- 6298-93-7(Alanine,N-(1-aziridinylcarbonyl)-3-phenyl-, ethyl ester, L- (8CI))
- 528877-40-9(1,2-Ethanediamine,N,N,N'-trimethyl-N'-(7-nitro-2,1,3-benzoxadiazol-4-yl)-)
- 88159-19-7(2,1,3-Benzoxadiazole, 4-(1-aziridinyl)-7-nitro-)
- 65462-11-5(2,1,3-Benzoxadiazole,4-nitro-7-(4-phenyl-1-piperazinyl)-)